Cas no 2304-75-8 (1,3-Octadecanediol,2-amino-, (2R,3R)-rel-)

• Product Name: 1,3-Octadecanediol,2-amino-, (2R,3R)-rel-
• CAS No: 2304-75-8
• MF: C₁₈H₃₉NO₂
• MW: 301.507766008377
• CID: 250590
• PubChem ID: 5746414
• Update Time: 2025-04-19

1,3-Octadecanediol,2-amino-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,3-Octadecanediol,2-amino-, (2R,3R)-rel-
• AC1NSNJI
• all-trans-spheroiden-2-one
• C15903
• CHEBI:62480
• CPD-11466
• D-(+)-erythro-dihydrosphingosine
• dihydrosphingosine
• erothry-sphinganine
• spheroiden-2-one
• Spheroidenon
• Spheroidenone
• sphinganine
• 1,3-Octadecanediol, 2-amino-, (2R,3R)-rel-
• CS-0185754
• 2304-75-8
• DL-erythro-1,3-Dihydroxy-2-aminooctadecane
• DL-threo dihydrosphingosine
• HY-W127527
• 6036-86-8
• J-009299
• (2R,3R)-2-aminooctadecane-1,3-diol
• 3102-56-5
• D-threo Sphinganine (d18:0)
• AKOS024458630
• 73938-69-9
• SCHEMBL3509781
• DL-erythro-1,3-Dihydroxy-2-aminooct adecane
• HSCI1_000011
• D-threo-Dihydrosphingosine
• HB0247
• DL-threo-Dihydrosphingosine

• MDL： MFCD00792847
• Inchi： 1S/C18H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17-18,20-21H,2-16,19H2,1H3/t17-,18-/m1/s1
• InChI Key： OTKJDMGTUTTYMP-QZTJIDSGSA-N
• SMILES： O[C@@H]([C@@H](CO)N)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 301.298079487g/mol
• Monoisotopic Mass: 301.298079487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48000
• LogP: 4.84850

1,3-Octadecanediol,2-amino-, (2R,3R)-rel- Security Information

• WGK Germany：3
• Storage Condition：−20°C